Cas no 2172115-82-9 (2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid
• CAS No: 2172115-82-9
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6206772
• PubChem ID: 165536037
• Update Time: 2025-08-02

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid
• EN300-1514191
• 2-[(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}ethyl)sulfanyl]acetic acid
• 2172115-82-9

• Inchi： 1S/C27H26N2O5S/c1-17-18(26(32)28-13-14-35-16-25(30)31)11-6-12-24(17)29-27(33)34-15-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-12,23H,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： AMTXRJBFXNVXPL-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C1=CC=CC(=C1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid

Introduction to 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid (CAS No. 2172115-82-9)

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid (CAS No. 2172115-82-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a methyl-substituted phenyl ring, and a sulfanylacetic acid moiety, making it a versatile candidate for various applications in drug development and chemical biology.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions. This feature makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in the development of therapeutic agents. The presence of the methyl-substituted phenyl ring and the sulfanylacetic acid moiety further enhances the compound's potential for modulating biological pathways and interactions.

Recent studies have highlighted the importance of this compound in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory properties. These findings suggest that 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, this compound has also been investigated for its ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that compounds with similar structures can effectively disrupt specific PPIs, which could have implications for treating diseases such as cancer and neurodegenerative disorders.

The synthetic route to produce 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid involves several steps, including the protection of amino groups, formation of amide bonds, and deprotection. The use of advanced synthetic techniques and high-purity reagents ensures the production of high-quality material suitable for both research and industrial applications.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material or controlled substance, proper precautions should be taken during handling to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood.

The potential applications of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid extend beyond its use as a lead compound in drug discovery. It can also serve as a valuable tool in chemical biology studies to probe specific biological processes and interactions. For example, researchers can use this compound to study the effects of PPI modulation on cellular signaling pathways or to develop new assays for high-throughput screening.

In conclusion, 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}ethyl)sulfanylacetic acid (CAS No. 2172115-82-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, contributing to the advancement of drug discovery and chemical biology.